2-Methyl-3-propan-2-ylquinazolin-4-one

• CAS No.: 10367-29-0
• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol
• IUPAC Name: 2-methyl-3-propan-2-ylquinazolin-4-one
• InChI: InChI=1S/C12H14N2O/c1-8(2)14-9(3)13-11-7-5-4-6-10(11)12(14)15/h4-8H,1-3H3
• InChI Key: CMKSVJMCGHVTAR-UHFFFAOYSA-N
• SMILES: CC1=NC2=CC=CC=C2C(=O)N1C(C)C

Description

2-Methyl-3-propan-2-ylquinazolin-4-one is a quinazolinone derivative characterized by a methyl group at position 2 and an isopropyl (propan-2-yl) substituent at position 3 of the quinazolin-4-one scaffold. Quinazolinones are heterocyclic compounds of significant pharmaceutical interest due to their diverse biological activities, including anticonvulsant, antimicrobial, and antitumor properties . The structural features of the quinazolinone core, particularly substituents at positions 2 and 3, critically influence physicochemical properties and bioactivity profiles.

Comparison with Similar Compounds

Table 1. Structural and Functional Comparison of Quinazolin-4-one Derivatives

Compound Name	Substituent at Position 3	Additional Features	Reported Activity	Reference
2-Methyl-3-propan-2-ylquinazolin-4-one	Propan-2-yl (isopropyl)	2-Methyl	Not explicitly reported	–
2-Methyl-3-(2-methylphenyl)-7-nitroquinazolin-4(3H)-one	2-Methylphenyl (o-tolyl)	7-Nitro	Anticonvulsant
Compound 2 ()	Benzo[d]oxazol-2-yl ethyl	2-Methyl, ethyl linker	Various activities*
2-{[(propan-2-yl)amino]methyl}-3,4-dihydroquinazolin-4-one	(Propan-2-ylamino)methyl	3,4-Dihydro ring	Not explicitly reported

*Quinazolinone derivatives are associated with broad biological activities, including antimicrobial and antitumor effects .